Cas no 30169-71-2 (1,3,2-Dioxaborinane,2-butyl-)

1,3,2-Dioxaborinane, 2-butyl- is a cyclic boronic ester with the molecular formula C₈H₁₇BO₂. This compound is characterized by its six-membered dioxaborinane ring, substituted with a butyl group at the 2-position. It serves as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, due to its stability and reactivity under mild conditions. The cyclic structure enhances hydrolytic stability compared to acyclic boronic esters, making it suitable for applications requiring controlled boron release. Its compatibility with various functional groups and solvents further expands its utility in pharmaceutical and materials chemistry. The product is typically handled under inert conditions to preserve its integrity.

1,3,2-Dioxaborinane,2-butyl- structure

Product name:1,3,2-Dioxaborinane,2-butyl-

CAS No:30169-71-2

MF:C₇H₁₅BO₂

MW:142.003802537918

CID:311700

PubChem ID:286985

1,3,2-Dioxaborinane,2-butyl- Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxaborinane,2-butyl-
- 2-butyl-1,3,2-dioxaborinane
- 1,2-Dioxaborinane, 2-butyl-
- 2-butyl-[1,3,2]dioxaborinane
- 2-Butyl-1.3.2-dioxabornian
- 2-n-butyl-1,3,2-dioxaborinane
- AC1L66EX
- AC1Q6ZAH
- Butane borinic acid cyclic trimethylene ester
- Butylborsaeure-trimethylenester
- CTK4G4606
- NSC146255
- SureCN1158289
- NSC-146255
- 1-Butaneboronic acid, cyclic trimethylene ester
- InChI=1/C7H15BO2/c1-2-3-5-8-9-6-4-7-10-8/h2-7H2,1H
- 1,3,2-dioxaborinane, 2-butyl-
- BS-52733
- E85397
- 30169-71-2
- SCHEMBL1158289
- DTXSID90301775
- Inchi： InChI=1S/C7H15BO2/c1-2-3-5-8-9-6-4-7-10-8/h2-7H2,1H3
- InChI Key： UDMVQMMUSQGSDO-UHFFFAOYSA-N
- SMILES： CCCCB1OCCCO1

Computed Properties

Exact Mass: 141.12015
Monoisotopic Mass: 142.11651
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 81.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

Experimental Properties

Density: 0.88
Boiling Point: 170°Cat760mmHg
Flash Point: 58.9°C
Refractive Index: 1.405
PSA: 18.46
LogP: 1.71160

1,3,2-Dioxaborinane,2-butyl- Security Information

Hazardous Material transportation number：UN 1993
Hazard Level：3.2
HazardClass：3.2
PackingGroup：III
Packing Group：III

1,3,2-Dioxaborinane,2-butyl- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1260456-5g	1,3,2-Dioxaborinane,2-butyl-	30169-71-2	98%	5g	$190	2023-05-17
1PlusChem	1P007JRG-5g	1,3,2-Dioxaborinane,2-butyl-	30169-71-2	98%	5g	$61.00	2024-05-06
eNovation Chemicals LLC	Y1260456-250mg	1,3,2-Dioxaborinane,2-butyl-	30169-71-2	98%	250mg	$60	2024-06-07
Ambeed	A1338822-1g	2-Butyl-1,3,2-dioxaborinane	30169-71-2	98%	1g	$27.0	2025-03-04
1PlusChem	1P007JRG-1g	1,3,2-Dioxaborinane,2-butyl-	30169-71-2	98%	1g	$18.00	2024-05-06
eNovation Chemicals LLC	Y1260456-1g	1,3,2-Dioxaborinane,2-butyl-	30169-71-2	98%	1g	$75	2024-06-07
Ambeed	A1338822-25g	2-Butyl-1,3,2-dioxaborinane	30169-71-2	98%	25g	$293.0	2025-03-04
Ambeed	A1338822-250mg	2-Butyl-1,3,2-dioxaborinane	30169-71-2	98%	250mg	$14.0	2025-03-04
Ambeed	A1338822-5g	2-Butyl-1,3,2-dioxaborinane	30169-71-2	98%	5g	$84.0	2025-03-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B886699-5g	2-butyl-1,3,2-dioxaborinane	30169-71-2	98%	5g	2,160.00	2021-05-17